Cas no 1891713-58-8 (3-2-chloro-5-(trifluoromethyl)phenyl-3-methylbutanoic acid)

• Product Name: 3-2-chloro-5-(trifluoromethyl)phenyl-3-methylbutanoic acid
• CAS No: 1891713-58-8
• MF: C₁₂H₁₂ClF₃O₂
• MW: 280.670693397522
• CID: 6271797
• PubChem ID: 117450603
• Update Time: 2025-07-19

3-2-chloro-5-(trifluoromethyl)phenyl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-chloro-5-(trifluoromethyl)phenyl-3-methylbutanoic acid
• EN300-1959864
• 3-[2-chloro-5-(trifluoromethyl)phenyl]-3-methylbutanoic acid
• 1891713-58-8

• Inchi： 1S/C12H12ClF3O2/c1-11(2,6-10(17)18)8-5-7(12(14,15)16)3-4-9(8)13/h3-5H,6H2,1-2H3,(H,17,18)
• InChI Key： RFTWSVLPYLELCQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 280.0477918g/mol
• Monoisotopic Mass: 280.0477918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-2-chloro-5-(trifluoromethyl)phenyl-3-methylbutanoic acid

Research Brief on 3-[2-Chloro-5-(trifluoromethyl)phenyl]-3-methylbutanoic Acid (CAS: 1891713-58-8)

3-[2-Chloro-5-(trifluoromethyl)phenyl]-3-methylbutanoic acid (CAS: 1891713-58-8) is a chemically synthesized small molecule that has recently garnered attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethyl and chloro-substituted phenyl ring, exhibits unique physicochemical properties that make it a promising candidate for therapeutic applications. Recent studies have focused on its potential as a modulator of specific biological targets, particularly in the context of metabolic disorders and inflammatory diseases.

The synthesis of 3-[2-chloro-5-(trifluoromethyl)phenyl]-3-methylbutanoic acid involves a multi-step process, including the introduction of the trifluoromethyl group via electrophilic aromatic substitution and subsequent esterification and hydrolysis to yield the final carboxylic acid derivative. The compound's structural features, such as the electron-withdrawing trifluoromethyl group, enhance its metabolic stability and bioavailability, which are critical factors in drug development. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies.

In vitro and in vivo studies have demonstrated that 3-[2-chloro-5-(trifluoromethyl)phenyl]-3-methylbutanoic acid exhibits significant activity against key enzymes involved in lipid metabolism, such as acetyl-CoA carboxylase (ACC) and fatty acid synthase (FAS). These enzymes play pivotal roles in de novo lipogenesis, and their inhibition has been linked to reduced lipid accumulation and improved insulin sensitivity. Preliminary data from animal models of obesity and type 2 diabetes suggest that this compound may offer a novel therapeutic approach for managing these conditions.

Furthermore, recent research has explored the anti-inflammatory properties of 3-[2-chloro-5-(trifluoromethyl)phenyl]-3-methylbutanoic acid. The compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. This effect is mediated through the modulation of NF-κB signaling pathways, highlighting its potential as a dual-acting agent for metabolic and inflammatory disorders. These findings are particularly relevant given the growing recognition of the interplay between chronic inflammation and metabolic diseases.

Despite these promising results, challenges remain in the development of 3-[2-chloro-5-(trifluoromethyl)phenyl]-3-methylbutanoic acid as a therapeutic agent. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural optimization to improve its duration of action. Additionally, the potential for off-target effects and toxicity must be thoroughly evaluated in future studies. Ongoing research aims to address these issues through the design of analogs with enhanced potency and selectivity.

In conclusion, 3-[2-chloro-5-(trifluoromethyl)phenyl]-3-methylbutanoic acid represents a promising lead compound in the search for novel treatments for metabolic and inflammatory diseases. Its unique chemical structure and multifaceted biological activity underscore its potential as a valuable tool for both basic research and drug development. Future studies will be critical in elucidating its mechanism of action and optimizing its therapeutic profile.